![molecular formula C21H21N3S B2778656 1-(1,3-diphenyl-1H-pyrazole-4-carbothioyl)piperidine CAS No. 312746-22-8](/img/structure/B2778656.png)
1-(1,3-diphenyl-1H-pyrazole-4-carbothioyl)piperidine
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Overview
Description
“1-(1,3-diphenyl-1H-pyrazole-4-carbothioyl)piperidine” is a chemical compound with the CAS Number: 312746-22-8 . It has a molecular weight of 347.48 . It is in powder form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a one-pot condensation of pyrazole-4-aldehydes and hydroxylamine hydrochloride to form the corresponding oxime using formic acid as a medium has been described . Further dehydration of oxime using a catalytic amount of orthophosphoric acid affords novel pyrazole-4-carbonitrile . This protocol serves as an ortho-phosphoric acid-catalyzed one-pot conversion of aldehyde to nitrile .Molecular Structure Analysis
The IUPAC name of the compound is 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbothioyl]piperidine . The InChI code is 1S/C21H21N3S/c25-21(23-14-8-3-9-15-23)19-16-24(18-12-6-2-7-13-18)22-20(19)17-10-4-1-5-11-17/h1-2,4-7,10-13,16H,3,8-9,14-15H2 .Physical And Chemical Properties Analysis
The compound is a white solid with a melting point of 120–123 °C . It has an IR (KBr) ν: cm −1; 2213, 1589,1214, 819 (cm −1) . The 1 H NMR (400 MHz, DMSO-d6) δ 7.36–7.56 (m, 5H), 7.60–7.94 (m, 5H), 9.42 (s, 1H) . The HRMS (ESI) m/z calcd. For C 16 H 11 N 3 [M+H]+: 246.22, found: 246.30 .Scientific Research Applications
- Significance : This metal-free, cost-effective process yields pyrazole-4-carbonitrile with excellent yield (98–99%). It serves as a versatile precursor for synthesizing valuable compounds, including medicinally important molecules .
- Evaluation : These compounds were tested against bacteria (Staphylococcus aureus, Bacillus subtilis, Escherichia coli) and fungi (Candida albicans, Aspergillus niger). Their in vitro antibacterial and antifungal activity was assessed .
- Activity : Some derivatives exhibited promising cytotoxic activity, making them potential candidates for further investigation .
- In Vivo Effects : These compounds demonstrated significant anti-inflammatory activity in rats, along with mild analgesic, antipyretic, antiarrhythmic, and hypotensive effects. Additionally, they exhibited moderate platelet anti-aggregation activity in vitro .
- Importance : This method provides access to diverse pyrazole derivatives, which are valuable in medicinal chemistry and drug discovery .
- Utility : It can be used for synthesizing carbonyl compounds (aldehydes, ketones, carboxylic acids), alcohols, amines, and various heterocycles (purines, pyrimidines, imidazoles, etc.). Additionally, it finds applications in agrochemicals, pharmaceuticals, dyes, and polymers .
Synthesis of Pyrazole-4-Carbonitrile
Antimicrobial Activity
Cytotoxicity Studies
Anti-Inflammatory and Analgesic Properties
Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles
Precursor for Heterocyclic Synthesis
Safety and Hazards
Future Directions
The synthesis of nitrile-containing compounds like “1-(1,3-diphenyl-1H-pyrazole-4-carbothioyl)piperidine” has potential applications in the synthesis of various medicinally important valuable compounds . The nitrile group serves as a versatile precursor for the synthesis of various functional groups such as carbonyl compounds (carboxylic acids, aldehydes, ketones, amides, etc.), alcohols, amines and important heterocycles (purines, pyrimidines, pyrazines imidazoles, thiazoles, biphenylene, etc.) . Moreover, it could be extensively utilized in the synthesis of agrochemicals, active pharmaceutical ingredient’s, dyes, synthetic rubbers, herbicides and polymers .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, which could potentially be the targets of this compound .
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly impact the action of similar compounds .
properties
IUPAC Name |
(1,3-diphenylpyrazol-4-yl)-piperidin-1-ylmethanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3S/c25-21(23-14-8-3-9-15-23)19-16-24(18-12-6-2-7-13-18)22-20(19)17-10-4-1-5-11-17/h1-2,4-7,10-13,16H,3,8-9,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHSKLJYMZVMHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=S)C2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-diphenyl-1H-pyrazole-4-carbothioyl)piperidine |
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